Cas no 768-50-3 (1-(cyclohex-1-en-1-yl)propan-2-one)
1-(Cyclohex-1-en-1-yl)propan-2-one is a cyclic enone compound featuring a cyclohexene ring conjugated with a propanone moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of more complex molecules. Its α,β-unsaturated ketone functionality allows for Michael additions, cycloadditions, and other nucleophilic reactions, making it valuable in pharmaceutical and fine chemical research. The compound’s stability under standard conditions ensures ease of handling, while its defined molecular framework supports precise synthetic modifications. It is commonly utilized in studies involving cyclohexene derivatives and ketone-based transformations.
768-50-3 structure
Product Name:1-(cyclohex-1-en-1-yl)propan-2-one
1-(cyclohex-1-en-1-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-(1-cyclohexen-1-yl)-
- 1-(cyclohexen-1-yl)propan-2-one
- 1-CYCLOHEXENYL ACETONE
- 1-Cyclohexenyl-2-propanone
- Cyclohex-1-enyl-aceton
- cyclohex-1-enyl-acetone
- CYCLOHEXENYL-2-PROPANONE
- Cyclohexenylacetone
- 1-(cyclohex-1-en-1-yl)propan-2-one
- RDOUKLWMBUMPIX-UHFFFAOYSA-N
- 59U4VC71C3
- AI3-21374
- FT-0720720
- 2-PROPANONE, (1-CYCLOHEXEN-1-YL)-
- UNII-59U4VC71C3
- 1-(Cyclohexenyl)acetone
- 1-ACETONYLCYCLOHEXENE
- EN300-1657581
- NSC 22292
- DTXSID5061112
- 768-50-3
- 1-cyclohexenylpropan-2-one
- NS00037851
- NSC-22292
- 2-Propanone, 1-(1-cyclohexen-1-yl)-
- 1-Acetonylcyclohexen-1
- 1-(1-cyclohexenyl)-propan-2-one
- 1-(1-Cyclohexen-1-yl)acetone #
- 1-Cyclohexenylacetone
- SCHEMBL722436
- AKOS006274561
- NSC22292
- 1-(1-CYCLOHEXEN-1-YL)-2-PROPANONE
- EINECS 212-195-1
-
- Inchi： 1S/C9H14O/c1-8(10)7-9-5-3-2-4-6-9/h5H,2-4,6-7H2,1H3
- InChI Key： RDOUKLWMBUMPIX-UHFFFAOYSA-N
- SMILES： O=C(C)CC1=CCCCC1
Computed Properties
- Exact Mass: 138.10400
- Monoisotopic Mass: 138.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 1.6
Experimental Properties
- Density: 0.927
- Boiling Point: 197.5°C at 760 mmHg
- Flash Point: 63.3°C
- Refractive Index: 1.466
- PSA: 17.07000
- LogP: 2.46590
1-(cyclohex-1-en-1-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1657581-0.05g |
1-(cyclohex-1-en-1-yl)propan-2-one |
768-50-3 | 95% | 0.05g |
$94.0 | 2023-06-04 | |
| Enamine | EN300-1657581-0.1g |
1-(cyclohex-1-en-1-yl)propan-2-one |
768-50-3 | 95% | 0.1g |
$140.0 | 2023-06-04 | |
| Enamine | EN300-1657581-0.25g |
1-(cyclohex-1-en-1-yl)propan-2-one |
768-50-3 | 95% | 0.25g |
$200.0 | 2023-06-04 | |
| Enamine | EN300-1657581-0.5g |
1-(cyclohex-1-en-1-yl)propan-2-one |
768-50-3 | 95% | 0.5g |
$374.0 | 2023-06-04 | |
| Enamine | EN300-1657581-1.0g |
1-(cyclohex-1-en-1-yl)propan-2-one |
768-50-3 | 95% | 1g |
$499.0 | 2023-06-04 | |
| Enamine | EN300-1657581-2.5g |
1-(cyclohex-1-en-1-yl)propan-2-one |
768-50-3 | 95% | 2.5g |
$978.0 | 2023-06-04 | |
| Enamine | EN300-1657581-5.0g |
1-(cyclohex-1-en-1-yl)propan-2-one |
768-50-3 | 95% | 5g |
$1448.0 | 2023-06-04 | |
| Enamine | EN300-1657581-10.0g |
1-(cyclohex-1-en-1-yl)propan-2-one |
768-50-3 | 95% | 10g |
$2146.0 | 2023-06-04 | |
| Aaron | AR00G49X-50mg |
1-CYCLOHEXENYL ACETONE |
768-50-3 | 95% | 50mg |
$155.00 | 2025-02-14 | |
| Aaron | AR00G49X-100mg |
1-CYCLOHEXENYL ACETONE |
768-50-3 | 95% | 100mg |
$218.00 | 2025-02-14 |
1-(cyclohex-1-en-1-yl)propan-2-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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